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Compound Focus: Zhan Catalyst-1B

CAS No.: 918870-76-5

Cat. No.: S6609673

This document provides a detailed guide on the application and handling of Zhan Catalyst-1B, a high-
performance ruthenium-based complex essential for olefin metathesis reactions in chemical synthesis and
drug development. Its unique design supports enhanced reaction rates and selectivity, making it

particularly valuable for constructing complex molecular architectures. [1] [2]

Chemical Profile and Specifications

Zhan Catalyst-1B is a green solid with a molar mass of 733.75 g-mol~. Its key identifiers and physical

properties are summarized below. [1] [2] [3]

Property Specification

IUPAC Name Dichloro(1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)((5-
((dimethylamino)sulfonyl)-2-(1-methylethoxy-O)phenyl)methylene-C)ruthenium(ll) [1]

Molecular Cs3H43CI2N30sRuS [1] [2] [3]
Formula

CAS Number 918870-76-5 [2] [3]

Appearance Green powder [1] [2]
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Property Specification

Molar Mass 733.75 g-mol~* [1] [2]

This catalyst belongs to the Hoveyda-Grubbs-type catalyst family but is distinguished by an electron-
withdrawing dimethylsulfonamide group on the benzylidene ether ligand. This modification enhances its
initiation rate and stability. A key advantage is its solubility in common organic solvents like
dichloromethane and chloroform, and insolubility in alcohols, facilitating easy product separation and

catalyst recovery. [1]

Applications in Synthetic Chemistry

Zhan Catalyst-1B is versatile for various metathesis reactions central to organic and polymer synthesis. [1]

[2]

Primary Application Areas

¢ Ring-Closing Metathesis (RCM) for Macrocyclization: This is crucial in drug discovery for
constructing large, constrained ring systems found in many active pharmaceutical ingredients. The
catalyst's high activity and selectivity enable efficient formation of these challenging macrocycles. [1]
[4]

¢ Chemical Synthesis and Pharmaceutical Production: It is ideal for synthesizing fine chemicals
and complex intermediates, where high yield and selectivity are paramount. [2]

e Sustainable Polymer Synthesis: The catalyst is effective in depolymerizing materials like butadiene
rubber via metathesis, enabling the sustainable production of polyesters and polyols from waste
elastomers. [5]

Quantitative Performance Data

The following table summarizes performance metrics for various reaction types catalyzed by Zhan

Catalyst-1B and related complexes.
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. Catalyst
Reaction Type Substrate : Key Outcome Notes
Loading
General Various 1-5mol% High yields, excellent  Superior performance with
Metathesis [1] olefins selectivity substituted olefins
Recyclability [1] - - Can be reused over Recovered via
multiple cycles precipitation/filtration
Rubber Butadiene Not Successful Sustainable production of
Metathesis [5] Rubber Specified degradation to useful  polyols
polymers

Detailed Experimental Protocols

General Procedure for Ring-Closing Metathesis

This protocol is adapted for macrocyclization, a common step in drug development. [1] [4]

e Step 1: Reaction Setup

o In an inert atmosphere glovebox or using standard Schlenk techniques, charge a dried reaction
vessel with the diene substrate (1.0 equivalent).

o Add dry, degassed solvent (e.g., dichloromethane, toluene) to achieve a substrate
concentration of 0.01 to 0.05 M.

o Add Zhan Catalyst-1B (1.0 - 2.0 mol%) to the solution and seal the vessel.

e Step 2: Reaction Execution

o Heat the reaction mixture to 40-50 °C with stirring. Monitor reaction progress by TLC or GC-MS.
o Typical reaction times range from 2 to 12 hours, depending on substrate reactivity.

¢ Step 3: Reaction Work-up

o Once complete, cool the reaction mixture to room temperature.
o Add a few drops of ethyl vinyl ether and stir for 30 minutes to quench the catalyst.
o Concentrate the solution under reduced pressure.
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o Step 4: Product Purification

o Purify the crude product by flash column chromatography on silica gel to yield the desired
macrocycle.

Catalyst Recovery and Recycling Protocol

Zhan Catalyst-1B can be recovered and reused, minimizing metal waste and cost. [1]

e Step 1: Precipitation

o After the metathesis reaction and quenching, concentrate the reaction mixture.
o Slowly add the concentrated solution to a large volume of a poor solvent like methanol or
ethanol (in which the catalyst is insoluble) with vigorous stirring.

e Step 2: Isolation

o Agreen solid (the recovered catalyst) will precipitate. Collect the solid via vacuum filtration.
o Wash the solid cake thoroughly with cold methanol and dry under high vacuum.

e Step 3: Reuse

o The recovered catalyst can be directly used in a subsequent metathesis reaction. Activity may
gradually decrease over multiple cycles, which can be compensated for by slightly extending
reaction times. [1]

The following diagram illustrates the experimental workflow, from setup to catalyst recovery.
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Handling, Storage, and Safety

Proper handling is crucial for maintaining catalyst activity and ensuring safety. [2]

e Handling Precautions: Always use appropriate personal protective equipment (PPE), including
gloves and safety glasses. Handle the catalyst in a well-ventilated hood to avoid inhalation of

powder.

e Storage Conditions: Store the catalyst in its original container in a cool, dry place away from

moisture and direct sunlight. For long-term storage, keep it under an inert atmosphere (e.g., argon or

nitrogen) at -20 °C.

¢ Stability and Shelf Life: The catalyst is stable under ambient conditions for short periods, but it is
sensitive to air and moisture over time. The typical shelf life is up to two years when stored properly.

[2]

¢ Incompatibilities: Avoid contact with strong oxidizing agents and acids.

Troubleshooting Guide

Problem

Potential Cause

Solution

Low Conversion

Poor Catalyst Recovery

Decreased Activity in
Recycled Catalyst

Catalyst deactivation by
air/moisture

Insufficient catalyst
loading

Incomplete precipitation

Fine particle size

Partial decomposition

Ensure solvents are dry and degassed;
use strict inert atmosphere.

Increase catalyst loading to 2-5 mol%.

Use a larger volume of methanol; ensure

thorough mixing.

Use filter aid during vacuum filtration.

Slightly increase reaction time or
temperature for subsequent cycles.
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Conclusion

Zhan Catalyst-1B is a robust and versatile catalyst that significantly advances olefin metathesis. Its high
activity, selectivity, and unique recyclability make it an indispensable tool for researchers developing new
pharmaceuticals and sustainable polymers. The protocols provided herein offer a reliable foundation for its

effective application in the laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Catalyst-1B]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b6609673#zhan-catalyst-1b-recyclable-metathesis-catalyst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
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Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
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